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Compound of Interest

Compound Name: Fiin-1

Cat. No.: B15578523

For Researchers, Scientists, and Drug Development
Professionals

Introduction:

Fiin-1 is a potent and selective irreversible inhibitor of Fibroblast Growth Factor Receptors
(FGFRs).[1] It forms a covalent bond with a conserved cysteine residue in the ATP-binding
pocket of FGFRs 1, 2, and 3, leading to sustained inhibition of receptor signaling.[1] This
covalent modification offers the potential for prolonged pharmacodynamic effects in vivo. These
application notes provide detailed protocols for the formulation and in vivo evaluation of Fiin-1
in preclinical animal models, particularly in the context of oncology research.

Data Presentation
In Vitro Potency of Fiin-1 and Related Compounds
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Binding
. Cell-Based
Compound Target ICs0 (NM) Affinity (Kd,
ECso (nM)
nM)
) 14 (Tel-FGFR1
Fiin-1 FGFR1 9.2[1] 2.8[1]
Ba/F3 cells)
FGFR2 6.2[1] 6.9[1]
10 (Tel-FGFR3
FGFR3 11.9[1] 5.4[1]
Ba/F3 cells)
FGFR4 189[1] 120[1]
) 1-93 (FGFR1-4
Fiin-2 FGFR1 3.1[2]
Ba/F3 cells)[3]
1-93 (FGFR1-4
FGFR2 4.3[2]
Ba/F3 cells)[3]
1-93 (FGFR1-4
FGFR3 27[2]
Ba/F3 cells)[3]
1-93 (FGFR1-4
FGFR4 45(2]
Ba/F3 cells)[3]
Fiin-3 FGFR1 13.1[4]
FGFR2 21[4]
FGFR3 31.4[4]
FGFR4 35.3[4]

Representative In Vivo Efficacy of FGFR Inhibitors in

Xenograft Models
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Tumor
Animal Dosing Growth
Compound Tumor Type L Reference
Model Schedule Inhibition
(TGI)
A549 Lung 10 Significant
Erdafitinib Nude Mice Adenocarcino  mg/kg/day, tumor growth [2]
ma i.p. inhibition
Dose-
H1581 Lung 2.5-20
o . dependent
Lucitanib Nude Mice Cancer mg/kg/day, [5]
tumor growth
(FGFR1 amp) p.o. o
inhibition
SNU16 Dose-
_ 2.5-20
o ) Gastric dependent
Lucitanib Nude Mice mg/kg/day, [5]
Cancer tumor growth
p.o.

(FGFR2 amp)

inhibition

Signaling Pathway

Fiin-1 targets the FGFR signaling cascade, which plays a crucial role in cell proliferation,

survival, and angiogenesis. Upon binding of a Fibroblast Growth Factor (FGF) ligand, FGFRs

dimerize and autophosphorylate, initiating downstream signaling through pathways such as the
RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways. Fiin-1 irreversibly inhibits the
kinase activity of FGFRs, thereby blocking these downstream signals.
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FGFR Signaling Pathway and Fiin-1 Inhibition.
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Experimental Protocols
Formulation of Fiin-1 for In Vivo Administration

Note: Fiin-1 has low aqueous solubility. The following formulations are recommended for
preclinical in vivo studies. It is advised to prepare fresh formulations for each day of dosing.

Protocol 1: Saline-Based Formulation (for Intraperitoneal or Intravenous Injection)
This formulation is suitable for routes requiring a more aqueous vehicle.
o Materials:

o Fiin-1 powder

[e]

Dimethyl sulfoxide (DMSO), sterile

o

Polyethylene glycol 300 (PEG300)

Tween-80

[¢]

o

Sterile Saline (0.9% NacCl)

e Procedure:

o

Prepare a stock solution of Fiin-1 in DMSO (e.g., 20.8 mg/mL).[1]

o In a sterile tube, add 10% of the final volume as the Fiin-1 DMSO stock solution.

o Add 40% of the final volume of PEG300 and mix thoroughly until the solution is clear.[1]
o Add 5% of the final volume of Tween-80 and mix until homogeneous.[1]

o Add 45% of the final volume of sterile saline to reach the desired final concentration and
volume.[1]

o Vortex the final solution until it is a clear solution. Gentle heating or sonication may be
used to aid dissolution if precipitation occurs.
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Protocol 2: Oil-Based Formulation (for Intraperitoneal or Oral Gavage)
This formulation is suitable for sustained release or when a non-aqueous vehicle is preferred.
o Materials:

o Fiin-1 powder

o Dimethyl sulfoxide (DMSO), sterile

o Corn oil, sterile

e Procedure:

[¢]

Prepare a stock solution of Fiin-1 in DMSO (e.g., 20.8 mg/mL).[1]

[e]

In a sterile tube, add 10% of the final volume as the Fiin-1 DMSO stock solution.

o

Add 90% of the final volume of sterile corn oil.[1]

[¢]

Vortex thoroughly to ensure a uniform suspension.

In Vivo Efficacy Study in a Xenograft Mouse Model

This protocol outlines a general procedure for assessing the anti-tumor efficacy of Fiin-1 in a
subcutaneous xenograft model.

e Animal Model:
o Immunocompromised mice (e.g., athymic nude or NSG mice), 6-8 weeks old.
e Tumor Cell Implantation:

o Select a cancer cell line with known FGFR alterations (amplification, mutation, or fusion)
and sensitivity to FGFR inhibitors.

o Harvest tumor cells during their exponential growth phase.
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o Resuspend the cells in a sterile, serum-free medium or a mixture of medium and
Matrigel® at a concentration of 5-10 x 10° cells per 100 pL.

o Subcutaneously inject the cell suspension into the flank of each mouse.

e Treatment Protocol:

[e]

Monitor tumor growth regularly using calipers.

o When tumors reach a predetermined size (e.g., 100-200 mm3), randomize the mice into
treatment and control groups.

o Administer Fiin-1 or vehicle control daily via the chosen route (e.g., intraperitoneal
injection or oral gavage). A starting dose of 10-20 mg/kg can be considered based on data
from similar FGFR inhibitors.[5]

o Monitor animal body weight and tumor volume 2-3 times per week.

o Continue treatment for a specified period (e.g., 21-28 days) or until tumors in the control
group reach a predetermined endpoint.

e Endpoint Analysis:
o At the end of the study, euthanize the mice and excise the tumors.
o Measure the final tumor weight and volume.

o Tumor tissue can be processed for pharmacodynamic biomarker analysis (e.g., Western
blot for p-FGFR, p-ERK), histopathology (H&E staining), and immunohistochemistry (e.g.,
Ki-67 for proliferation, TUNEL for apoptosis).

Experimental Workflow

The following diagram illustrates a typical workflow for the in vivo evaluation of a small
molecule inhibitor like Fiin-1.
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Workflow for In Vivo Evaluation of Fiin-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]
¢ 2. selleckchem.com [selleckchem.com]

+ 3. graylab.stanford.edu [graylab.stanford.edu]

¢ 4. selleckchem.com [selleckchem.com]

¢ 5. In Vitro and In Vivo Activity of Lucitanib in FGFR1/2 Amplified or Mutated Cancer Models -
PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Studies of
Fiin-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578523#fiin-1-in-vivo-study-formulation]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15578523?utm_src=pdf-body-img
https://www.benchchem.com/product/b15578523?utm_src=pdf-body
https://www.benchchem.com/product/b15578523?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/fiin-1.html
https://www.selleckchem.com/products/fiin-2.html
https://graylab.stanford.edu/wp-content/uploads/2020/10/NGL-Probe-022.pdf
https://www.selleckchem.com/products/fiin-3.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5167242/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5167242/
https://www.benchchem.com/product/b15578523#fiin-1-in-vivo-study-formulation
https://www.benchchem.com/product/b15578523#fiin-1-in-vivo-study-formulation
https://www.benchchem.com/product/b15578523#fiin-1-in-vivo-study-formulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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